Cas no 1315498-97-5 ((1r,4r)-4-methanesulfonylcyclohexan-1-amine)

• Product Name: (1r,4r)-4-methanesulfonylcyclohexan-1-amine
• CAS No: 1315498-97-5
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 6216456
• PubChem ID: 24689381
• Update Time: 2025-05-23

(1r,4r)-4-methanesulfonylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-methanesulfonylcyclohexan-1-amine
• 4-methanesulfonylcyclohexan-1-amine
• AKOS000167989
• 4-(Methylsulfonyl)cyclohexan-1-amine
• EN300-1692533
• 2230789-65-6
• BS-13418
• 1016717-54-6
• EN300-6473208
• EN300-146995
• 4-methylsulfonylcyclohexan-1-amine
• SCHEMBL17207721
• (1s,4s)-4-methanesulfonylcyclohexan-1-amine
• 1315498-97-5
• Rel-(1s,4s)-4-(methylsulfonyl)cyclohexan-1-amine

• Inchi： 1S/C7H15NO2S/c1-11(9,10)7-4-2-6(8)3-5-7/h6-7H,2-5,8H2,1H3
• InChI Key： AQVBQDPPRIPJIW-UHFFFAOYSA-N
• SMILES： S(C)(C1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on (1r,4r)-4-methanesulfonylcyclohexan-1-amine

Introduction to (1R,4R)-4-Methanesulfonylcyclohexan-1-amine (CAS No. 1315498-97-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially holding the key to groundbreaking therapeutic applications. One such compound, (1R,4R)-4-methanesulfonylcyclohexan-1-amine, identified by its CAS number 1315498-97-5, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and its relevance in the context of contemporary research.

The molecular structure of (1R,4R)-4-methanesulfonylcyclohexan-1-amine is characterized by a cyclohexane ring substituted with a primary amine group at the 1-position and a methanesulfonyl group at the 4-position. The stereochemistry defined by the (1R,4R) configuration imparts specific interactions with biological targets, making it a valuable scaffold for drug design. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in various biochemical assays and pharmaceutical formulations.

In the realm of medicinal chemistry, the development of chiral auxiliaries and ligands is crucial for achieving enantioselective synthesis and improving drug efficacy. The compound (1R,4R)-4-methanesulfonylcyclohexan-1-amine has been explored as a building block for constructing complex molecules with tailored biological properties. Its ability to serve as a precursor in asymmetric synthesis has led to interest in its potential use as an intermediate in the production of novel therapeutic agents.

Recent studies have highlighted the compound's utility in the development of enzyme inhibitors. The methanesulfonyl group acts as a hydrogen bond acceptor, while the primary amine can engage in coordination with metal ions or form hydrogen bonds with nucleophilic residues on enzymes. This dual functionality makes it an attractive candidate for designing inhibitors targeting various enzymatic pathways. For instance, research has suggested its potential application in inhibiting proteases involved in inflammatory processes, thereby offering a novel approach to modulate immune responses.

The pharmaceutical industry has long been interested in cyclohexane derivatives due to their versatility and biocompatibility. The structural motif present in (1R,4R)-4-methanesulfonylcyclohexan-1-amine aligns well with this trend, providing a scaffold that can be modified to achieve desired pharmacokinetic properties. Modifications such as halogenation or alkylation at specific positions on the cyclohexane ring can further enhance its binding affinity and selectivity towards biological targets.

Advances in computational chemistry have also facilitated the exploration of (1R,4R)-4-methanesulfonylcyclohexan-1-amine's potential applications. Molecular modeling studies have revealed that its rigid structure can be optimized to fit into specific binding pockets of proteins, making it a promising candidate for structure-based drug design. These studies have been complemented by experimental validations, where analogs derived from this compound have shown inhibitory activity against disease-causing enzymes.

The compound's stability under various conditions is another critical factor that contributes to its attractiveness as a pharmaceutical intermediate. Unlike some chiral auxiliaries that degrade under harsh reaction conditions, (1R,4R)-4-methanesulfonylcyclohexan-1-amine has demonstrated robustness in organic synthesis protocols, maintaining its stereochemical integrity through multiple reaction steps. This stability ensures consistent yields and purity levels during large-scale production.

In conclusion, (1R,4R)-4-methanesulfonylcyclohexan-1-amine (CAS No. 1315498-97-5) represents a significant advancement in the field of chiral chemistry and drug development. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new applications for this compound, its role in addressing unmet medical needs is likely to expand further.